![molecular formula C5H10F2N2 B1501745 4,4-Difluoropiperidin-1-amine CAS No. 811441-26-6](/img/structure/B1501745.png)
4,4-Difluoropiperidin-1-amine
Overview
Description
4,4-Difluoropiperidin-1-amine, also known as 4,4-DFPA, is a small organic molecule that belongs to the class of amines. It is a chemical compound with a molecular formula of C5H9F2N . The compound is a colorless liquid.
Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered ring with two fluorine atoms attached to the same carbon atom . The compound has a molecular weight of 129.14 g/mol.
Scientific Research Applications
Polymer Synthesis and Characterization
One notable application involves the synthesis and characterization of degradable poly(β-amino esters). These polymers were synthesized through the addition of secondary amines, including compounds similar to 4,4-Difluoropiperidin-1-amine, to bis(acrylate ester), yielding polymers that degrade hydrolytically in both acidic and alkaline media. This research highlights the potential of such polymers in biomedical applications due to their noncytotoxic nature and ability to degrade into non-toxic products (Lynn & Langer, 2000).
Catalysis and Reduction of Nitro Compounds
Another significant application is in the field of catalysis, particularly in the reduction of nitro compounds to amines. Graphene-based catalysts, possibly incorporating this compound or related compounds, have shown promise in enhancing the reduction rate of nitro compounds, a critical reaction in the synthesis of drugs, biologically active molecules, and polymers (Nasrollahzadeh et al., 2020).
Material Science
In material science, the synthesis and rapid characterization of amine-functionalized silica demonstrate the relevance of amines in modifying surface properties. The functionalization process involves the attachment of amino groups, which could potentially include this compound, to colloidal silica surfaces. These functionalized materials find applications in various fields, including catalysis and sensor technology (Soto-Cantu et al., 2012).
Fluorine Chemistry
The exploration of difluoromethyl groups as lipophilic hydrogen bond donors in medicinal chemistry is another area of application. These studies examine the physicochemical properties of fluorinated amines, which are crucial for the development of new pharmaceuticals. The research underscores the importance of compounds like this compound in the synthesis of medicinally relevant fluorinated compounds (Zafrani et al., 2017).
Conformational Analysis
Lastly, the conformational analysis of 4,4-difluoropiperidine, which closely relates to the study of this compound, provides insights into the structural preferences of such compounds. This research contributes to our understanding of how the presence of fluorine atoms affects the stability and reactivity of piperidine derivatives (Bellott, 1977).
properties
IUPAC Name |
4,4-difluoropiperidin-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10F2N2/c6-5(7)1-3-9(8)4-2-5/h1-4,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITVFCJREXKUDDU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(F)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10F2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20695316 | |
Record name | 4,4-Difluoropiperidin-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20695316 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
811441-26-6 | |
Record name | 4,4-Difluoropiperidin-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20695316 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,4-difluoropiperidin-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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